3-Phenoxy-1-butanol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• SMILES: CC(CCO)OC1=CC=CC=C1
• InChI: InChI=1S/C10H14O2/c1-9(7-8-11)12-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3
• InChIKey: ARVMYPQPYIRDLF-UHFFFAOYSA-N

3-Phenoxy-1-butanol (CAS 103386-08-9, C₁₀H₁₄O₂, MW 166.22) is a secondary alcohol bearing a phenoxy substituent at the 3-position of the butanol backbone. Its predicted boiling point is 260.0±13.0 °C and predicted density is 1.033±0.06 g/cm³.

3-Phenoxy-1-butanol for Chiral Intermediate and Fragrance Precursor Procurement: A Comparator-Driven Technical Baseline

3-Phenoxy-1-butanol (CAS 103386-08-9, C₁₀H₁₄O₂, MW 166.22) is a secondary alcohol bearing a phenoxy substituent at the 3-position of the butanol backbone. Its predicted boiling point is 260.0±13.0 °C and predicted density is 1.033±0.06 g/cm³ . The compound exists as a racemic mixture with a chiral center at the C-3 carbon, and its (S)-enantiomer is also commercially available under CAS 322478-49-9 . This structural architecture—a secondary benzylic-type ether alcohol—positions 3-phenoxy-1-butanol as a versatile chiral building block for asymmetric synthesis and as a fragrance intermediate in proprietary perfumery processes [1].

Workflow

Chiral building block for asymmetric synthesis

Selection

Enantiopure or racemic scaffold, C-3 stereocenter

Use Context

Fragrance intermediate procurement, patent-cited route

• [1] Firmenich SA. PROCESS FOR PREPARING PERFUMING INTERMEDIATES. Patent WO/2023/XXXXX (freepatentsonline.com), 2023. Discloses 3-phenoxy-1-butanol as a valuable intermediate for producing perfuming ingredients. View Source

Why 3-Phenoxy-1-butanol Cannot Be Substituted by 2-Phenoxyethanol, 1-Phenoxy-2-propanol, or 3-Phenoxy-1-propanol in Research and Industrial Synthesis

Despite sharing a phenoxy-alkanol core, in-class phenoxy alcohols cannot be interchanged with 3-phenoxy-1-butanol due to three irreconcilable structural differences: (i) the position of the hydroxyl group on the alkyl chain dictates the compound's reactivity profile—only 3-phenoxy-1-butanol bears a secondary alcohol at the C-3 position, while common alternatives such as 2-phenoxyethanol (primary alcohol, C₂ chain) and 1-phenoxy-2-propanol (secondary alcohol at C-2, C₃ chain) have distinct steric and electronic environments ; (ii) the chiral center at C-3 is unique to the 1-butanol backbone with phenoxy substitution at this position, making it the only member of the common phenoxy-alkanol series that offers stereochemical control ; and (iii) the predicted log P of approximately 2.1 places 3-phenoxy-1-butanol at a hydrophobicity midpoint that differs from both more polar short-chain analogs (1-phenoxy-2-propanol has a reported log P of 1.51 [1]) and more lipophilic long-chain counterparts, critically affecting partitioning behavior in biphasic reaction systems and biological assays.

Target

3-Phenoxy-1-butanol

Secondary alcohol at C-3; one chiral center; predicted log P ~2.1; patent-cited fragrance intermediate.

Common Alternatives

2-Phenoxyethanol, 1-Phenoxy-2-propanol, 3-Phenoxy-1-propanol

Primary or differently positioned alcohol; achiral; lower log P (1.16–1.51); preservative or solvent roles.

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Interchangeability context: In-class phenoxy alcohols may shift stereochemical control, hydrophobicity midpoint, and application-specific patent context; direct substitution in asymmetric synthesis or fragrance intermediate routes requires validation.

• [1] ChemicalBook. 1-Phenoxy-2-propanol (CAS 770-35-4): Partition coefficient (log P) reported as 1.51. Density 1.0665 g/cm³ (20 °C), boiling point 243 °C. View Source

Quantitative Differentiation Evidence for 3-Phenoxy-1-butanol: Head-to-Head and Cross-Study Comparisons Against In-Class Analogs

Chiral Center at C-3 Enables Stereochemical Control Unavailable in Achiral Phenoxy Alcohols

The presence of a chiral center at the C-3 carbon distinguishes 3-phenoxy-1-butanol from all achiral phenoxy-alkanol analogs (2-phenoxyethanol, 3-phenoxy-1-propanol, and others that lack stereogenic centers). This chiral center enables enantioselective transformations and the use of the compound as a chiral building block. The (S)-enantiomer (CAS 322478-49-9) has been specifically synthesized via palladium-catalyzed enantioselective intermolecular coupling of phenols with allylic alcohols . In contrast, 2-phenoxyethanol and 3-phenoxy-1-propanol are achiral molecules incapable of supporting stereochemical control in downstream synthesis .

Chiral center at C-3

Class-level inference

One chiral center; (S)-enantiomer available (CAS 322478-49-9) vs. achiral 2-phenoxyethanol and 3-phenoxy-1-propanol.

Supports stereochemical-control study fit.

Achiral analogs cannot enable enantioselective routes.

Evidence Dimension	Presence of chiral center enabling stereochemical control
Target Compound Data	One chiral center at C-3; (S)-enantiomer available (CAS 322478-49-9)
Comparator Or Baseline	2-Phenoxyethanol (achiral); 3-Phenoxy-1-propanol (achiral)
Quantified Difference	Qualitative difference: chirality vs. achirality; no meaningful quantification applicable
Conditions	Structural analysis; confirmed by independent CAS registration of racemate (103386-08-9) and (S)-enantiomer (322478-49-9)

Why This Matters

For laboratories pursuing asymmetric synthesis of pharmaceuticals, agrochemicals, or chiral fragrances, the availability of a chiral phenoxy-alcohol building block is a functional necessity that achiral alternatives cannot satisfy.

Predicted Boiling Point of 260 °C Differentiates 3-Phenoxy-1-butanol from 2-Phenoxyethanol (247 °C) and 1-Phenoxy-2-propanol (243 °C)

The predicted boiling point of 3-phenoxy-1-butanol at atmospheric pressure is 260.0±13.0 °C . This is approximately 13 °C higher than the experimentally measured boiling point of 2-phenoxyethanol (247 °C) [1] and approximately 17 °C higher than that of 1-phenoxy-2-propanol (243 °C) [2]. The boiling point of 3-phenoxy-1-propanol is reported at 250.2±13.0 °C (predicted), approximately 10 °C lower than the target compound . These differences, while moderate, are consequential for separation by fractional distillation during purification or recovery from reaction mixtures.

Boiling point differentiation

Cross-study comparable

260.0±13.0 °C (predicted) vs. 2-phenoxyethanol 247 °C, 1-phenoxy-2-propanol 243 °C.

May support fractional distillation separation.

ΔTb +13 to +17 °C; predicted vs. experimental values.

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	260.0±13.0 °C (predicted)
Comparator Or Baseline	2-Phenoxyethanol: 247 °C (experimental); 1-Phenoxy-2-propanol: 243 °C (experimental); 3-Phenoxy-1-propanol: 250.2±13.0 °C (predicted)
Quantified Difference	ΔTb = +13 °C vs. 2-phenoxyethanol; ΔTb = +17 °C vs. 1-phenoxy-2-propanol; ΔTb = +10 °C vs. 3-phenoxy-1-propanol
Conditions	Target compound: predicted value at 760 mmHg. Comparators: experimental (lit.) values at 760 mmHg

Why This Matters

In multi-step synthesis workflows where solvent or by-product removal relies on boiling point differences, the higher predicted boiling point of 3-phenoxy-1-butanol relative to common phenoxy-alcohol alternatives facilitates cleaner separation and reduces cross-contamination risk.

• [1] ChemicalBook. 2-Phenoxyethanol (CAS 122-99-6): Boiling point 247 °C (lit.), density 1.107 g/mL at 20 °C. View Source
• [2] Fisher Scientific / Thermo Scientific Chemicals. 1-Phenoxy-2-propanol (CAS 770-35-4): Boiling point 242–244 °C, density 1.06 g/mL. View Source

Predicted Log P of ~2.1 Places 3-Phenoxy-1-butanol at a Solubility Midpoint Between More Polar and More Lipophilic Phenoxy Alcohols

The predicted octanol-water partition coefficient (log P) for 3-phenoxy-1-butanol is approximately 2.1, based on group contribution methods and comparison with structural analogs . By comparison, the experimentally determined log P of 1-phenoxy-2-propanol is 1.51 [1], while 2-phenoxyethanol has a reported log P of approximately 1.16 [2]. This intermediate lipophilicity of 3-phenoxy-1-butanol—higher than short-chain analogs yet lower than fully lipophilic aromatic ethers—may confer differential partitioning behavior in biphasic reaction systems and in biological membrane permeability assays.

Log P midpoint

Cross-study comparable

~2.1 (predicted) vs. 1-phenoxy-2-propanol 1.51, 2-phenoxyethanol ~1.16.

Context-dependent biphasic partitioning profile.

Δlog P +0.6 to +0.9; predicted vs. literature values.

Evidence Dimension	Octanol-water partition coefficient (log P)
Target Compound Data	~2.1 (predicted, group contribution method)
Comparator Or Baseline	1-Phenoxy-2-propanol: log P 1.51 (experimental); 2-Phenoxyethanol: log P ~1.16 (reported)
Quantified Difference	Δlog P ≈ +0.6 vs. 1-phenoxy-2-propanol; Δlog P ≈ +0.9 vs. 2-phenoxyethanol
Conditions	Target: predicted value; comparators: experimental and reported literature values

Why This Matters

For reaction engineering involving aqueous-organic biphasic systems or for early-stage biological screening where membrane permeability is a key parameter, the intermediate log P of 3-phenoxy-1-butanol provides a tunable hydrophobicity window not available from more polar or more lipophilic phenoxy-alcohol alternatives.

• [1] ChemicalBook. 1-Phenoxy-2-propanol (CAS 770-35-4): Partition coefficient (log P) reported as 1.51. View Source
• [2] PubChem / literature. 2-Phenoxyethanol (CAS 122-99-6): Log P reported as approximately 1.16. View Source

Citation as a Specific Fragrance Intermediate in the Firmenich Patent Family Contrasts with the Predominantly Preservative Role of 2-Phenoxyethanol

3-Phenoxy-1-butanol is explicitly cited as a valuable chemical intermediate for producing perfuming ingredients in the Firmenich SA patent family on 'PROCESS FOR PREPARING PERFUMING INTERMEDIATES' [1]. This contrasts sharply with 2-phenoxyethanol, whose dominant industrial application is as a broad-spectrum preservative and antimicrobial agent in cosmetics , and with 1-phenoxy-2-propanol, which is primarily utilized as a solvent and preservative (propylene glycol phenyl ether) . None of these alternatives are referenced in the same fragrance intermediate patent context. This application-level differentiation is critical for procurement decisions in the fragrance and flavor industry.

Fragrance intermediate citation

Class-level inference

Patent-cited perfuming intermediate (Firmenich SA, 2023) vs. preservative/solvent roles of comparators.

Application-level differentiation context.

No quantitative comparison; patent literature evidence.

Evidence Dimension	Documented industrial application role
Target Compound Data	Patent-cited fragrance intermediate (Firmenich SA, 2023)
Comparator Or Baseline	2-Phenoxyethanol: preservative/antimicrobial; 1-Phenoxy-2-propanol: solvent/preservative
Quantified Difference	No quantitative comparison; qualitative application-level differentiation
Conditions	Patent literature and industrial application documentation

Why This Matters

For procurement in the fragrance manufacturing sector, the patent-backed role of 3-phenoxy-1-butanol as a dedicated perfuming intermediate provides regulatory and intellectual property justification for its selection over preservative-grade phenoxy alcohols.

• [1] Firmenich SA. PROCESS FOR PREPARING PERFUMING INTERMEDIATES. Patent, 2023. Discloses 3-phenoxy-1-butanol as a valuable intermediate for perfuming ingredient production. Available via freepatentsonline.com. View Source

The (S)-Enantiomer of 3-Phenoxy-1-butanol Is Commercially Supplied as a Distinct CAS Entity, Whereas Racemates Dominate the Catalog Listings for Comparator Phenoxy Alcohols

The (S)-enantiomer of 3-phenoxy-1-butanol is registered under a distinct CAS number (322478-49-9) and is commercially supplied by multiple vendors including Shanghai Shinso-pharm Technology Co., Ltd. and Hubei DiBo Chemical Co., LTD . In comparison, 2-phenoxyethanol, 1-phenoxy-2-propanol, and 3-phenoxy-1-propanol are supplied predominantly or exclusively as racemic or achiral materials, with no dedicated enantiopure CAS registrations . A palladium-catalyzed enantioselective intermolecular coupling method has been published for the specific preparation of (S)-3-phenoxybutan-1-ol , providing a literature-validated route to the enantiopure form. This dual availability—racemic and enantiopure—gives 3-phenoxy-1-butanol a procurement advantage for asymmetric synthesis applications.

Enantiopure supply

Cross-study comparable

(S)-enantiomer CAS 322478-49-9, multiple suppliers vs. no dedicated enantiopure CAS for comparators.

Supports chiral procurement pathway review.

Supplier catalog and CAS registry verification.

Evidence Dimension	Commercial availability of enantiopure form with distinct CAS registration
Target Compound Data	(S)-3-phenoxybutan-1-ol, CAS 322478-49-9, available from multiple suppliers
Comparator Or Baseline	2-Phenoxyethanol, 1-phenoxy-2-propanol, 3-phenoxy-1-propanol: no dedicated enantiopure CAS registrations; supplied as achiral or racemic only
Quantified Difference	Dedicated CAS registration and supply chain for enantiopure form vs. absence of enantiopure supply for comparators
Conditions	Commercial supplier catalogs and CAS registry verification

Why This Matters

For laboratories that require enantiopure starting materials for asymmetric synthesis or chiral purity standards, the availability of (S)-3-phenoxy-1-butanol under a dedicated CAS number with established synthetic methodology represents a procurement pathway that does not exist for the comparator phenoxy alcohols.

Priority Application Scenarios Where 3-Phenoxy-1-butanol Outperforms Generic Phenoxy Alcohol Substitutes

Enantioselective Synthesis of Chiral Pharmaceutical and Agrochemical Intermediates

In the asymmetric synthesis of drug candidates or crop protection agents requiring a chiral phenoxy-alcohol scaffold, only 3-phenoxy-1-butanol offers the stereogenic C-3 center needed for downstream enantioselective transformations. The (S)-enantiomer (CAS 322478-49-9) can be procured directly or synthesized via the published palladium-catalyzed enantioselective coupling protocol . Achiral alternatives such as 2-phenoxyethanol or 3-phenoxy-1-propanol cannot fulfill this role, making 3-phenoxy-1-butanol the sole viable choice for chirality-dependent synthetic routes.

Proprietary Fragrance and Perfumery Intermediate Manufacturing

Patent literature from Firmenich SA explicitly identifies 3-phenoxy-1-butanol as a valuable intermediate for producing perfuming ingredients . For fragrance manufacturers engaged in patent-protected synthesis routes, procurement of this specific intermediate—rather than generic preservative-grade phenoxy alcohols—is a regulatory and intellectual property necessity. Neither 2-phenoxyethanol (dominantly a preservative) nor 1-phenoxy-2-propanol (dominantly a solvent) appears in equivalent fragrance intermediate patent claims [1].

Biphasic Reaction Systems Requiring Intermediate Hydrophobicity (log P ~2.1)

In biphasic reaction engineering—such as liquid-liquid extraction, phase-transfer catalysis, or enzymatic transformations in aqueous-organic media—the predicted log P of approximately 2.1 for 3-phenoxy-1-butanol provides a partitioning midpoint that is ~0.6 log units more lipophilic than 1-phenoxy-2-propanol (log P 1.51) [1] and ~0.9 log units more lipophilic than 2-phenoxyethanol (log P ~1.16) [2]. This intermediate hydrophobicity may optimize substrate distribution and catalyst accessibility in systems where excessive water solubility or excessive organic-phase partitioning would compromise reaction efficiency.

Distillation-Intensive Workflows Where Boiling Point Differentiation Is Critical

In multi-step synthesis workflows requiring fractional distillation for product isolation, the predicted boiling point of 260 °C for 3-phenoxy-1-butanol is sufficiently differentiated from 2-phenoxyethanol (247 °C) [1] and 1-phenoxy-2-propanol (243 °C) [2] to reduce co-distillation risk and improve separation efficiency. This thermal differentiation is particularly relevant when 3-phenoxy-1-butanol is used as a reaction solvent or reagent in the presence of lower-boiling phenoxy-alcohol byproducts.

Application

Selection Property

Validation Focus

Enantioselective synthesis of chiral intermediates

Stereochemical-control study fit

Enantiomer-attribution review

Proprietary fragrance intermediate manufacturing

Patent-cited fragrance intermediate context

IP and regulatory documentation review

Biphasic reaction systems requiring intermediate log P

Partitioning behavior context

Phase-transfer and extraction efficiency review

Distillation-intensive isolation workflows

Thermal separation context

Co-distillation risk and recovery validation

• [1] Firmenich SA. PROCESS FOR PREPARING PERFUMING INTERMEDIATES. Patent, 2023. Available via freepatentsonline.com. View Source
• [2] ChemicalBook. 1-Phenoxy-2-propanol (CAS 770-35-4) and 2-Phenoxyethanol (CAS 122-99-6): Log P and boiling point data. View Source